Cas no 2228763-50-4 (4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 2228763-50-4
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5867489
• PubChem ID: 165791310
• Update Time: 2025-08-05

4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid
• 2228763-50-4
• EN300-1996424

• Inchi： 1S/C9H14ClN3O2/c1-2-13-5-12-9(10)8(13)6(4-11)3-7(14)15/h5-6H,2-4,11H2,1H3,(H,14,15)
• InChI Key： RBUZYXCAKBHTJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CN)CC(=O)O)N(C=N1)CC

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid

4-Amino-3-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid, identified by the CAS number 2228763-50-4, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound features an imidazole ring substituted with a chlorine atom, an ethyl group, and a butanoic acid moiety containing an amino group. These structural elements contribute to its versatile reactivity and functionality.

The synthesis of 4-amino-3-(4-chloro-1-ethyl-1H-imidazol-5-yli)butanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for research and development purposes.

In terms of applications, this compound has shown promise in the field of pharmacology. Its imidazole ring is known to exhibit bioisosteric properties, which make it a valuable component in drug design. Specifically, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, its amino acid functionality suggests potential applications in peptide synthesis and biotechnology.

Recent studies have also explored the role of 4-amino-butanoic acid derivatives in neuroprotection. The compound's ability to cross the blood-brain barrier makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have reported that it exhibits neuroprotective effects by scavenging free radicals and reducing oxidative stress in neuronal cells.

The structural versatility of this compound also extends to materials science. Its imidazole moiety can act as a coordinating unit in metallopolymers and coordination polymers, offering new possibilities for designing advanced materials with tailored properties. For example, it has been used as a building block for constructing porous frameworks with high surface areas, which are valuable for gas storage and catalysis.

In conclusion, 4-amino-butanoic acid derivatives like CAS No. 2228763-50-x are at the forefront of modern chemical research. Their unique combination of structural features and functional groups positions them as valuable tools across diverse scientific disciplines. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.